![molecular formula C17H16N2O2 B1223605 4-[(3,5-Dimethylphenyl)-oxomethyl]-1,3-dihydroquinoxalin-2-one](/img/structure/B1223605.png)
4-[(3,5-Dimethylphenyl)-oxomethyl]-1,3-dihydroquinoxalin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(3,5-dimethylphenyl)-oxomethyl]-1,3-dihydroquinoxalin-2-one is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Hydrazone Imines and Diazenyl Enamines : 3-Formyl-2-oxo-1,2-dihydroquinoxaline chlorophenylhydrazones, structurally related to 4-[(3,5-Dimethylphenyl)-oxomethyl]-1,3-dihydroquinoxalin-2-one, demonstrate tautomeric equilibria between hydrazone imine and diazenyl enamine forms in dimethyl sulfoxide solutions, showcasing interesting properties for chemical research and potential applications in synthetic chemistry (Kurasawa et al., 1986).
- Preparation of Bis(3,4-dihydroquinoxalin-2(1H)-one) Derivatives : The ester condensation method has been used to synthesize related compounds, showcasing methods for creating novel structures and exploring their potential chemical and physical properties (Kulakov et al., 2017).
Biological Properties and Applications
- Study on Antiproliferative Effects and DNA Binding : Research into dinuclear gold(III) compounds with bipyridyl ligands, which include structures analogous to 4-[(3,5-Dimethylphenyl)-oxomethyl]-1,3-dihydroquinoxalin-2-one, reveals their potential as cytotoxic and anticancer agents. Their interactions with proteins and DNA have been extensively analyzed (Casini et al., 2006).
- Inhibition of 5-Lipoxygenase : N-aryl-4-aryl-1,3-thiazole-2-amine derivatives, related in structure to the target compound, have shown promise as direct inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases. These findings suggest potential therapeutic applications for similar compounds (Suh et al., 2012).
Crystallography and Structural Analysis
- Crystal Structure Studies : The crystal structure of compounds like ethyl 2-(3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydroquinoxalin-2-yl)-3-phenylpropanoate, derived from similar quinoxaline structures, has been extensively studied. These analyses contribute to understanding the structural properties and potential applications of these compounds in material science and molecular engineering (Abad et al., 2020).
properties
Molecular Formula |
C17H16N2O2 |
---|---|
Molecular Weight |
280.32 g/mol |
IUPAC Name |
4-(3,5-dimethylbenzoyl)-1,3-dihydroquinoxalin-2-one |
InChI |
InChI=1S/C17H16N2O2/c1-11-7-12(2)9-13(8-11)17(21)19-10-16(20)18-14-5-3-4-6-15(14)19/h3-9H,10H2,1-2H3,(H,18,20) |
InChI Key |
HZVVNFUIEIANJX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)N2CC(=O)NC3=CC=CC=C32)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.